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Compound of Interest

Compound Name: 1,3-Dimethylpyrazole

Cat. No.: B029720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,3-Dimethylpyrazole
(CAS No. 694-48-4), a heterocyclic organic compound used in various chemical syntheses.

Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical Identification and Physical Properties
1,3-Dimethylpyrazole is a flammable liquid and vapor that requires careful handling to prevent

ignition and exposure.[1]
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Property Value Source

Molecular Formula C₅H₈N₂ [2][3]

Molecular Weight 96.13 g/mol [2]

Appearance

Colorless to light

orange/yellow/green clear

liquid

Odor Faint, characteristic

Boiling Point 138 - 140.2 °C

Flash Point 38.6 °C

Density 0.98 g/cm³

Vapor Pressure 7.74 mmHg at 25°C

Solubility

Moderately soluble in ethanol,

acetone, and

dimethylformamide. Limited

solubility in water.

Hazard Identification and Classification
1,3-Dimethylpyrazole is classified as a hazardous substance with the following GHS

classifications:
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Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapour

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:

alt text

Toxicological Data
Specific quantitative toxicological data such as LD50 and LC50 values for 1,3-
Dimethylpyrazole (CAS 694-48-4) are not readily available in the consulted resources. Safety

data sheets for this compound often state "no data available" for acute toxicity. Therefore, it

should be handled with the assumption that it is potentially harmful if swallowed, inhaled, or in

contact with skin.

Exposure Route Toxicity Value Species Finding

Oral No data available

Dermal No data available

Inhalation No data available

Occupational Exposure Limits
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Occupational exposure limits (OELs), such as Permissible Exposure Limits (PELs) or

Threshold Limit Values (TLVs), have not been established for 1,3-Dimethylpyrazole.

Therefore, exposure should be minimized to the lowest achievable level.

Flammability and Firefighting
1,3-Dimethylpyrazole is a flammable liquid and vapor. Vapors can form explosive mixtures

with air.

Parameter Value

Flash Point 38.6 °C

Lower Explosion Limit (LEL) No data available

Upper Explosion Limit (UEL) No data available

Autoignition Temperature No data available

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread

the fire.

Firefighting Procedures:

Wear self-contained breathing apparatus (SCBA) and full protective gear.

Move containers from the fire area if it can be done without risk.

Use water spray to cool unopened containers.

Experimental Protocols for Safe Handling and
Storage
Personal Protective Equipment (PPE)
The following PPE should be worn when handling 1,3-Dimethylpyrazole:
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Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

Skin Protection:

Wear chemically resistant gloves (e.g., nitrile rubber).

Wear a lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhalation,

use a NIOSH-approved respirator with an organic vapor cartridge.

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools.

Ground and bond containers when transferring material to prevent static discharge.

Wash hands thoroughly after handling.

Storage Procedures
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Store in a flammable liquids storage cabinet.

Emergency Procedures
First Aid Measures
A logical workflow for first aid is presented below.
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Type of Exposure Immediate Action

Medical Attention

Inhalation Move to fresh air

Skin Contact Remove contaminated clothing

Eye Contact Rinse eyes cautiously with water for several minutes

Ingestion Rinse mouth

Seek immediate medical attention

Rinse skin with plenty of water for at least 15 minutes

Do NOT induce vomiting

Click to download full resolution via product page

Caption: First aid procedures for 1,3-Dimethylpyrazole exposure.

Detailed First Aid Protocols:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash skin with plenty of soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Remove contact lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b029720?utm_src=pdf-body-img
https://www.benchchem.com/product/b029720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Cleanup Protocol
A detailed workflow for cleaning up a 1,3-Dimethylpyrazole spill is provided below.

Initial Response

Containment & Cleanup

Decontamination

Evacuate non-essential personnel

Ensure adequate ventilation

Remove all sources of ignition

Don appropriate PPE

Contain spill with inert absorbent material (e.g., sand, vermiculite)

Collect absorbed material with non-sparking tools

Place in a sealed container for disposal

Clean spill area with soap and water

Dispose of waste according to regulations
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Caption: Spill cleanup workflow for 1,3-Dimethylpyrazole.

Detailed Spill Cleanup Methodology:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated, preferably within a fume hood, to dissipate

flammable vapors.

Eliminate Ignition Sources: Remove all sources of ignition, including open flames, sparks,

and hot surfaces.

Don PPE: Put on the appropriate personal protective equipment, including chemical-resistant

gloves, safety goggles or a face shield, and a lab coat. If the spill is large or in a confined

space, a respirator may be necessary.

Contain the Spill: For small spills, use an inert absorbent material such as sand, vermiculite,

or a commercial sorbent pad to contain the liquid.

Absorb and Collect: Carefully apply the absorbent material over the spill, working from the

outside in. Once the liquid is fully absorbed, use non-sparking tools to collect the material.

Containerize Waste: Place the absorbed material and any contaminated items into a clearly

labeled, sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose of Waste: Dispose of the hazardous waste in accordance with local, state, and

federal regulations.

Disposal Considerations
Dispose of 1,3-Dimethylpyrazole and any contaminated materials as hazardous waste. Follow

all applicable local, state, and federal regulations for the disposal of flammable and hazardous

chemicals. Do not dispose of down the drain or in regular trash.
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This technical guide is intended to provide comprehensive safety and handling information.

Always consult the most current Safety Data Sheet (SDS) for 1,3-Dimethylpyrazole before

use and ensure that all laboratory personnel are trained on its proper handling and emergency

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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